Cas no 882219-06-9 (5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide)

• Product Name: 5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide
• CAS No: 882219-06-9
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• CID: 4778461
• Update Time: 2025-05-20

5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide
• 5-amino-N-(4-ethoxyphenyl)-2-methylbenzenesulfonamide
• NE12363
• Z56800262
• 5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C15H18N2O3S/c1-3-20-14-8-6-13(7-9-14)17-21(18,19)15-10-12(16)5-4-11(15)2/h4-10,17H,3,16H2,1-2H3
• InChI Key： CBBGPWPJNGICPR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)N)(NC1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 306.104
• Monoisotopic Mass: 306.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide

Recent Advances in the Study of 5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide (CAS: 882219-06-9)

5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide (CAS: 882219-06-9) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanism of action, and potential therapeutic uses. The following research brief provides an overview of the latest findings related to this compound, highlighting key advancements and future directions in the field.

Recent studies have focused on the synthesis and optimization of 5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide to enhance its bioactivity and pharmacokinetic properties. Researchers have employed various synthetic strategies, including modular approaches and structure-activity relationship (SAR) studies, to improve the compound's efficacy and selectivity. These efforts have led to the identification of derivatives with enhanced binding affinity to target proteins, particularly in the context of enzyme inhibition and receptor modulation.

One of the most notable findings is the compound's potential as a carbonic anhydrase (CA) inhibitor. Carbonic anhydrases are a family of enzymes involved in critical physiological processes, and their dysregulation has been implicated in diseases such as glaucoma, epilepsy, and cancer. Preliminary in vitro studies have demonstrated that 5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide exhibits selective inhibition against specific CA isoforms, suggesting its utility as a lead compound for the development of novel therapeutics. Further investigations are underway to evaluate its efficacy in animal models.

In addition to its enzyme inhibitory properties, this compound has also shown promise in antimicrobial applications. Recent screening assays revealed its activity against a range of bacterial and fungal pathogens, including drug-resistant strains. The mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential metabolic pathways. These findings underscore the potential of 5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide as a scaffold for designing new antimicrobial agents.

Another area of interest is the compound's role in cancer research. Early-stage studies have indicated that it may exert antiproliferative effects on certain cancer cell lines, possibly through the induction of apoptosis and cell cycle arrest. Researchers are currently exploring its interaction with key oncogenic signaling pathways, such as PI3K/AKT and MAPK, to better understand its therapeutic potential. Collaborative efforts between academic and industrial laboratories are expected to accelerate the translation of these findings into clinical applications.

Despite these promising results, challenges remain in the development of 5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation studies. Additionally, comprehensive toxicological evaluations are required to ensure the safety and efficacy of this compound in vivo.

In conclusion, 5-Amino-N-(4-ethoxyphenyl)-2-methylbenzene-1-sulfonamide (CAS: 882219-06-9) represents a versatile and promising candidate for drug discovery. Its diverse pharmacological activities, coupled with ongoing advancements in synthetic and medicinal chemistry, position it as a valuable tool for addressing unmet medical needs. Future research should focus on refining its properties, elucidating its mechanisms of action, and advancing it through preclinical and clinical development stages.